N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide

• IUPAC Name: N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C9H8BrNOS/c1-2-3-9(12)11-6-7-4-5-8(10)13-7/h4-5H,6H2,1H3,(H,11,12)
• InChI Key: PDECEAPRLQMPBE-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=CC=C(S1)Br
• Molecular Formula: C9H8BrNOS
• Molecular Weight: 258.14 g/mol

Description

N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide, also known as BMY, is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound has been found to have unique properties that make it a valuable tool for investigating a range of biochemical and physiological processes.

Mechanism of Action

N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide works by binding to specific receptors or enzymes in the body, thereby altering their function and activity. This can lead to changes in various physiological processes, such as neurotransmitter release, hormone production, and cell signaling.
Biochemical and Physiological Effects
Studies have shown that N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide can have a range of biochemical and physiological effects on the body, depending on the specific target it binds to. For example, N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide has been found to modulate the activity of certain neurotransmitter receptors, leading to changes in synaptic transmission and neuronal activity. Additionally, N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide has been shown to affect the production and release of certain hormones, such as insulin and glucagon, which can impact metabolic processes in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide in lab experiments is its specificity for certain targets in the body. This makes it a valuable tool for investigating the function of specific receptors or enzymes, as well as for studying the effects of different compounds on these targets. However, one limitation of using N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide is that it may not be effective for all targets, and its effects may vary depending on the specific target and experimental conditions.

Future Directions

There are many potential future directions for research on N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide and its applications. Some possible areas of investigation include:
- Further studies on the mechanisms of action of N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide and its effects on different targets in the body
- Development of new compounds based on the structure of N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide, with improved specificity and activity
- Investigation of the potential therapeutic applications of N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide and related compounds, such as in the treatment of neurological disorders or metabolic diseases
- Exploration of the use of N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide as a tool for drug discovery and development, including screening for new compounds that may have similar effects on specific targets in the body.

Synthesis Methods

The synthesis of N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide involves the reaction of 5-bromothiophene-2-carboxaldehyde with a propargylamine derivative in the presence of a catalyst. This process yields the desired product, N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide, which can be purified through various methods.

Scientific Research Applications

N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide has been used in a variety of scientific research applications, including studies on the mechanisms of action of various drugs and the physiological effects of different compounds on the body. Researchers have found that N-[(5-bromothiophen-2-yl)methyl]but-2-ynamide can be used as a tool to investigate the function of certain receptors and enzymes in the body, as well as to study the effects of different compounds on these targets.